- Prenylated xanthones as potential antiplasmodial substances, Planta Medica, 2006, 72(10), 912-916
Cas no 925705-36-8 (3-Isomangostin hydrate formate)
925705-36-8 structure
Product Name:3-Isomangostin hydrate formate
CAS No:925705-36-8
MF:C25H28O8
MW:456.485028266907
CID:836870
PubChem ID:54584954
Update Time:2024-10-26
3-Isomangostin hydrate formate Chemical and Physical Properties
Names and Identifiers
-
- 3-Isomangostin hydrate formate
- 7-[3-(Formyloxy)-3-methylbutyl]-3,4-dihydro-5,9-dihydroxy-8-methoxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one (ACI)
- CHEMBL1782059
- 925705-36-8
- [4-(5,9-dihydroxy-8-methoxy-2,2-dimethyl-6-oxo-3,4-dihydrochromeno[7,6-b]chromen-7-yl)-2-methylbutan-2-yl] formate;hydrate
- AKOS032948304
- 2H,6H-Pyrano[3,2-b]xanthen-6-one,7-[3-(formyloxy)-3-methylbutyl]-3,4-dihydro-5,9-dihydroxy-8-methoxy-2,2-dimethyl-
- 4-(5,9-DIHYDROXY-8-METHOXY-2,2-DIMETHYL-6-OXO-3,4-DIHYDRO-1,11-DIOXATETRACEN-7-YL)-2-METHYLBUTAN-2-YL FORMATE HYDRATE
- [ "" ]
-
- Inchi: 1S/C25H28O8/c1-24(2,31-12-26)8-7-14-19-17(10-15(27)23(14)30-5)32-18-11-16-13(6-9-25(3,4)33-16)21(28)20(18)22(19)29/h10-12,27-28H,6-9H2,1-5H3
- InChI Key: FKNCBEGGZXHDGG-UHFFFAOYSA-N
- SMILES: O=COC(CCC1C2=C(OC3C(C2=O)=C(O)C2=C(OC(CC2)(C)C)C=3)C=C(O)C=1OC)(C)C
Computed Properties
- Exact Mass: 474.18898253g/mol
- Monoisotopic Mass: 474.18898253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 736
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 642.3±55.0 °C at 760 mmHg
- Flash Point: 217.2±25.0 °C
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
3-Isomangostin hydrate formate Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
3-Isomangostin hydrate formate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I10190-5mg |
3-Isomangostin hydrate formate |
925705-36-8 | ,HPLC≥98% | 5mg |
¥5760.0 | 2023-09-07 | |
| TargetMol Chemicals | TN2955-5 mg |
3-Isomangostin hydrate formate |
925705-36-8 | 98% | 5mg |
¥ 4,040 | 2023-07-11 | |
| TargetMol Chemicals | TN2955-1 mL * 10 mM (in DMSO) |
3-Isomangostin hydrate formate |
925705-36-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4,140 | 2023-07-11 | |
| A2B Chem LLC | AH93516-5mg |
3-Isomangostin hydrate formate |
925705-36-8 | 5mg |
$719.00 | 2024-05-20 | ||
| TargetMol Chemicals | TN2955-5mg |
3-Isomangostin hydrate formate |
925705-36-8 | 5mg |
¥ 4040 | 2024-07-20 | ||
| TargetMol Chemicals | TN2955-1 ml * 10 mm |
3-Isomangostin hydrate formate |
925705-36-8 | 1 ml * 10 mm |
¥ 4140 | 2024-07-20 |
3-Isomangostin hydrate formate Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dichloromethane ; 4 h, 40 °C
Reference
- Cytotoxic and NF-κB inhibitory constituents of the stems of Cratoxylum cochinchinense and their semisynthetic analogs, Journal of Natural Products, 2011, 74(5), 1117-1125
3-Isomangostin hydrate formate Raw materials
3-Isomangostin hydrate formate Preparation Products
3-Isomangostin hydrate formate Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
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